Cas no 882227-05-6 (1-Benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid)

1-Benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid structure
882227-05-6 structure
Product Name:1-Benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid
CAS No:882227-05-6
MF:C12H11ClN2O2
MW:250.680941820145
CID:3106071
PubChem ID:2393574
Update Time:2025-08-02

1-Benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid
    • 1-benzyl-5-chloro-3-methyl-pyrazole-4-carboxylic Acid
    • CS-0220384
    • 882227-05-6
    • 829-237-5
    • HKB22705
    • MLS000759940
    • SMR000370104
    • BDBM43233
    • 1-benzyl-5-chloro-3-methylpyrazole-4-carboxylic acid
    • cid_2393574
    • Z56943486
    • EN300-06529
    • AKOS001042248
    • AT29118
    • 5-chloranyl-3-methyl-1-(phenylmethyl)pyrazole-4-carboxylic acid
    • CHEMBL1499957
    • 1-Benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylicacid
    • HMS2657C16
    • 5-chloro-3-methyl-1-(phenylmethyl)-4-pyrazolecarboxylic acid
    • Inchi: 1S/C12H11ClN2O2/c1-8-10(12(16)17)11(13)15(14-8)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,16,17)
    • InChI Key: CVLDMRYLTARUHO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)C(C)=NN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 250.0509053Da
  • Monoisotopic Mass: 250.0509053Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55.1Ų

1-Benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B537650-25mg
1-Benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic Acid
882227-05-6
25mg
$ 50.00 2022-06-07
TRC
B537650-50mg
1-Benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic Acid
882227-05-6
50mg
$ 95.00 2022-06-07
TRC
B537650-250mg
1-Benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic Acid
882227-05-6
250mg
$ 320.00 2022-06-07
Enamine
EN300-06529-0.05g
1-benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid
882227-05-6 95.0%
0.05g
$52.0 2025-02-21
Enamine
EN300-06529-0.1g
1-benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid
882227-05-6 95.0%
0.1g
$78.0 2025-02-21
Enamine
EN300-06529-0.25g
1-benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid
882227-05-6 95.0%
0.25g
$111.0 2025-02-21
Enamine
EN300-06529-0.5g
1-benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid
882227-05-6 95.0%
0.5g
$175.0 2025-02-21
Enamine
EN300-06529-1.0g
1-benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid
882227-05-6 95.0%
1.0g
$225.0 2025-02-21
Enamine
EN300-06529-2.5g
1-benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid
882227-05-6 95.0%
2.5g
$440.0 2025-02-21
Enamine
EN300-06529-5.0g
1-benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid
882227-05-6 95.0%
5.0g
$650.0 2025-02-21

1-Benzyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid Related Literature

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